Cas no 1427399-39-0 (2-(4-chloro-2-methoxyphenoxy)ethan-1-amine)

• Product Name: 2-(4-chloro-2-methoxyphenoxy)ethan-1-amine
• CAS No: 1427399-39-0
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 6075181
• PubChem ID: 83700373
• Update Time: 2025-05-26

2-(4-chloro-2-methoxyphenoxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2-methoxyphenoxy)ethan-1-amine
• SCHEMBL21595981
• EN300-1964830
• 1427399-39-0

• Inchi： 1S/C9H12ClNO2/c1-12-9-6-7(10)2-3-8(9)13-5-4-11/h2-3,6H,4-5,11H2,1H3
• InChI Key： BCZVIXXOMQNXPQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)OCCN

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(4-chloro-2-methoxyphenoxy)ethan-1-amine

Professional Introduction to Compound with CAS No. 1427399-39-0 and Product Name: 2-(4-chloro-2-methoxyphenoxy)ethan-1-amine

The compound identified by the CAS number 1427399-39-0 and the product name 2-(4-chloro-2-methoxyphenoxy)ethan-1-amine represents a significant molecule in the realm of pharmaceutical chemistry. This compound belongs to a class of derivatives that exhibit intriguing biological activities, making it a subject of considerable interest in both academic research and industrial applications. The structural features of this molecule, particularly the presence of a chloro-substituted phenyl ring and a methoxy-substituent, contribute to its unique chemical properties and potential therapeutic utilities.

Recent advancements in medicinal chemistry have highlighted the importance of phenolic derivatives in drug design. The 4-chloro-2-methoxyphenoxy moiety in this compound is particularly noteworthy, as it has been shown to modulate various biological pathways. Studies have demonstrated that such structural motifs can interact with specific enzymes and receptors, leading to pharmacological effects that are relevant in treating a range of diseases. The ethan-1-amine side chain further enhances the compound's versatility, allowing for further functionalization and optimization.

In the context of contemporary research, compounds like 2-(4-chloro-2-methoxyphenoxy)ethan-1-amine are being explored for their potential in addressing unmet medical needs. For instance, research indicates that derivatives with similar scaffolds may possess anti-inflammatory, anticancer, or antimicrobial properties. The chloro-substituent, in particular, has been associated with enhanced binding affinity to target proteins, a critical factor in drug efficacy. This has spurred interest in synthesizing analogs to improve pharmacokinetic profiles and therapeutic outcomes.

The synthesis of 2-(4-chloro-2-methoxyphenoxy)ethan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 4-chloro-2-methoxyphenoxy group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the core aromatic ring system efficiently. Additionally, protecting group strategies are often utilized to prevent unwanted side reactions during the synthesis process.

From a pharmacological perspective, the biological activity of 2-(4-chloro-2-methoxyphenoxy)ethan-1-amine is influenced by its ability to interact with biological targets at the molecular level. Computational modeling and high-throughput screening techniques have been instrumental in identifying potential binding sites on proteins relevant to its mechanism of action. These studies often reveal that subtle modifications in the structure can significantly alter biological potency and selectivity. As a result, researchers are continually refining synthetic routes to produce derivatives with improved pharmacological profiles.

The chemical stability and solubility of this compound are also critical factors in its development as a potential drug candidate. The presence of both polar (amine) and non-polar (aromatic) functional groups necessitates careful consideration during formulation development. Techniques such as crystal engineering or solubilization agents may be employed to enhance bioavailability and shelf life. Furthermore, stability studies under various conditions (e.g., temperature, pH) provide valuable data for optimizing storage and handling protocols.

In conclusion, 2-(4-chloro-2-methoxyphenoxy)ethan-1-amine (CAS No. 1427399-39-0) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. The interplay between its chemical properties and biological effects continues to drive innovation in drug discovery efforts. As our understanding of molecular interactions deepens, compounds like this one will likely play an increasingly significant role in addressing complex medical challenges.